Cas no 1897693-78-5 (2-2-(piperazin-1-yl)ethylbenzoic acid)
2-2-(piperazin-1-yl)ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(piperazin-1-yl)ethylbenzoic acid
- 2-[2-(piperazin-1-yl)ethyl]benzoic acid
- 1897693-78-5
- EN300-1618674
-
- Inchi: 1S/C13H18N2O2/c16-13(17)12-4-2-1-3-11(12)5-8-15-9-6-14-7-10-15/h1-4,14H,5-10H2,(H,16,17)
- InChI Key: CJOGWQGYTHEZDM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCN1CCNCC1)=O
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 52.6Ų
2-2-(piperazin-1-yl)ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1618674-0.05g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-0.1g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-0.25g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-0.5g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-1.0g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-2.5g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-5.0g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-10.0g |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1618674-50mg |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 50mg |
$1164.0 | 2023-09-23 | ||
| Enamine | EN300-1618674-100mg |
2-[2-(piperazin-1-yl)ethyl]benzoic acid |
1897693-78-5 | 100mg |
$1220.0 | 2023-09-23 |
2-2-(piperazin-1-yl)ethylbenzoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-2-(piperazin-1-yl)ethylbenzoic acid
2-(Piperazin-1-yl)ethylbenzoic Acid: A Comprehensive Overview
The compound with CAS No. 1897693-78-5, commonly referred to as 2-(piperazin-1-yl)ethylbenzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a piperazine ring attached to an ethyl group at the second position of the benzene ring. The structure of this compound is notable for its potential to engage in hydrogen bonding due to the presence of both the carboxylic acid group and the piperazine moiety, which can significantly influence its physical and chemical properties.
Recent studies have highlighted the importance of 2-(piperazin-1-yl)ethylbenzoic acid in drug design, particularly in the development of bioactive molecules. Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The ethyl group attached to the piperazine ring in this compound adds further complexity to its structure, potentially enhancing its solubility and bioavailability.
The synthesis of 2-(piperazin-1-yl)ethylbenzoic acid typically involves multi-step reactions, often starting from benzoic acid derivatives. One common approach is the Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or addition reactions to introduce the piperazine moiety. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product.
In terms of applications, 2-(piperazin-1-yl)ethylbenzoic acid has shown promise in various areas, including as a building block for more complex molecules and as a potential lead compound in drug discovery. Its ability to act as a chelating agent due to the presence of multiple nitrogen atoms makes it an interesting candidate for coordination chemistry studies. Additionally, recent research has explored its potential as an inhibitor of certain enzymes, highlighting its role in therapeutic development.
The physical properties of this compound are also worth noting. Its melting point, solubility, and stability under different conditions are critical factors that influence its suitability for various applications. For instance, its solubility in organic solvents makes it ideal for use in organic reactions, while its stability under physiological conditions is advantageous for pharmacological studies.
In conclusion, 2-(piperazin-1-yl)ethylbenzoic acid (CAS No. 1897693-78-5) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as an important molecule in both academic research and industrial applications. As research continues to uncover new insights into its properties and functions, this compound is likely to play an increasingly significant role in the development of novel drugs and materials.
1897693-78-5 (2-2-(piperazin-1-yl)ethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)